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Introduction & Structural Analysis[1][2][3][4][5][6]

2-(2-Hydroxyethyl)furan-3-carboxylic acid (C7HsO4, MW: 156.14 g/mol ) is a substituted
furan derivative characterized by a carboxylic acid moiety at the C3 position and a hydroxyethyl

side chain at the C2 position.[1] This specific substitution pattern renders the molecule
amphiphilic and reactive, often appearing as a degradation product of larger furan-containing
fatty acids or as a specialized building block in heterocyclic synthesis.[1]

Structural Parameters[1][2][3]1[4]1[6]1[7]1[8][9]

e Molecular Formula: C7HsOa4[1]
» Molecular Weight: 156.14 Da[1]

+ Degrees of Unsaturation: 4 (Furan ring = 2 double bonds + 1 ring; Carboxylic acid = 1 double
bond).[1]

* Key Functional Groups:

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13287662#bc-rfq
https://www.benchchem.com/product/b13287662/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-2-hydroxyethyl-furan-3-carboxylic-acid-a-technical-guide
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13287662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Furan Ring: Aromatic heterocycle (distinctive UV/NMR signature).[1]
o Carboxylic Acid (C3): Strong H-bond donor/acceptor; acidic pH response.[1]

o Primary Alcohol (Side chain): Nucleophilic site; distinctive IR stretch.[1]

Spectroscopic Data Profile

The following data sets represent the expected spectroscopic signatures derived from high-
fidelity structural analogs (e.g., 3-furoic acid, 2-methylfuran-3-carboxylic acid) and standard
chemical shift principles. Experimental validation should align closely with these values.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy[3]
[8]

Solvent System: DMSO-ds is recommended over CDCIs to prevent aggregation of the
carboxylic acid and to clearly resolve the hydroxyl proton.[1]

Table 1: *H NMR Data (400 MHz, DMSO-ds)
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Chemical Coupling .
- . . . Assignment
Position Shift (5, Multiplicity Integration Constant (J,

Logic
ppm) Hz)

Acidic proton;
shift varies
COOH 12.0-125 Broad Singlet  1H — with
concentration
ftemp.[1]

a-proton to

ring oxygen;
H-5 7.45—-7.55 Doublet (d) 1H J=18Hz highly

deshielded.

[1]

-proton;
H-4 6.60 — 6.70 Doublet (d) 1H J=18Hz coupled to H-
5.[1]

Hydroxyl
_ proton;
OH 4.50-5.00 Broad Singlet  1H —
exchangeabl

e with D20.[1]

Methylene
adjacent to
OH (-
CH20H).[1]

H-2" 3.65-3.75 Triplet (t) 2H J=6.5Hz

Methylene
adjacent to
H-1' 3.05-3.15 Triplet (t) 2H J=6.5Hz Furan
(Furan—
CH2-).[1]

Table 2: 13C NMR Data (100 MHz, DMSO-de)
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Chemical Shift (5,

Position Carbon Type Assignment Logic
ppm)
Carboxylic acid
C=0 164.0 - 166.0 Quaternary (Cq)
carbonyl.
Furan ring C2;
C-2 158.0 — 160.0 Quaternary (Cq) deshielded by oxygen
and alkyl substitution.
) Furan ring C5; a-
C-5 141.0-143.0 Methine (CH) N
position to oxygen.[1]
Furan ring C3; ipso to
C-3 114.0-116.0 Quaternary (Cq) ] ]
carboxylic acid.[1]
) Furan ring C4; -
C-4 109.0 -111.0 Methine (CH) -
position.[1]
Carbon attached to
Cc-2' 59.0-61.0 Methylene (CH-2) hydroxy! group (-
CH20H).[1]
Carbon attached to
Cc-1 30.0-32.0 Methylene (CH-2)

furan ring.[1]

B. Infrared (IR) Spectroscopy[8]

Method: ATR (Attenuated Total Reflectance) on solid sample.[1]

e 3500 - 2500 cm~1 (Broad, Strong): O—H stretching overlap. The sharp band of the alcohol

(~3400 cm~1) overlaps with the broad, jagged "dimer" envelope of the carboxylic acid O-H

stretch.[1]

e 1680 — 1710 cm~1 (Strong): C=0 stretching (Carboxylic acid).[1] Conjugation with the furan
ring may lower this frequency slightly compared to aliphatic acids.

e 1580 — 1600 cm~! (Medium): C=C ring stretching (Furan skeletal vibration).[1]
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e 1050 — 1150 cm~1 (Strong): C-0O stretching (Primary alcohol and Furan C—O-C ether
linkage).

C. Mass Spectrometry (MS)[1][3]

Method: ESI-MS (Electrospray lonization) in Negative Mode (ESI-) is preferred for carboxylic
acids.[1]

» Molecular lon:

o ESI(-):m/z 155 [M — H]~ (Dominant peak).[1]

o EI (70 eV):m/z 156 [M]* (Weak molecular ion).[1]
e Fragmentation Pattern (EI/CID):

o m/z 138 [M — H20]*: Loss of water (likely from the hydroxyethyl side chain reacting with
the acid).

o m/z 125 [M — CH20H]*: Cleavage of the hydroxymethyl tail.
o m/z 111 [M — COOH]*: Decarboxylation (common in furoic acids).[1]

Experimental Protocols
Protocol A: NMR Sample Preparation

To ensure reproducible chemical shifts and resolution of the hydroxyl proton.[1]

Massing: Weigh 5-10 mg of the compound into a clean vial.

Solvation: Add 0.6 mL of DMSO-ds (99.9% D).

o Note: Avoid CDCIs if possible, as carboxylic acids often dimerize, causing peak
broadening. DMSO disrupts dimers, sharpening the signals.

Transfer: Filter the solution through a cotton plug into a standard 5mm NMR tube.

Acquisition: Run *H NMR (16 scans) and 3C NMR (512+ scans).

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C13H12O3/c14-13(12-7-4-9-15-12)16-10-8-11-5-2-1-3-6-11/h1-7,9H,8,10H2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13287662?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol B: Mass Spectrometry (Direct Infusion)[1]

¢ Stock Solution: Dissolve 1 mg of compound in 1 mL Methanol (LC-MS grade).

e Dilution: Dilute 10 pL of stock into 990 pL of 50:50 Methanol:Water (with 0.1% Formic Acid
for ESI+ or 5mM Ammonium Acetate for ESI-).

e Infusion: Inject at 10 pL/min into the source.

e Mode: Scan m/z 50-300.

Visualization: Fragmentation & Workflow[1]

The following diagram illustrates the logical fragmentation pathway expected in Mass
Spectrometry and the analytical workflow.

Analytical Workflow

ESI-MS

|

|
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I
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[M-H20] m/z 138

Molecular lon
[M] m/z 156

- COOH (45) Decarboxylation
_ CH20H (31) [M-COOH] m/z 111

Side Chain Cleavage
[M-CH20H] m/z 125
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Caption: Figure 1. Predicted Mass Spectrometry fragmentation pathways (left) and standard
characterization workflow (right).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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